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Compound of Interest

Compound Name: BMS-986120

Cat. No.: B606285 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and operational plans for the handling and

disposal of BMS-986120, a potent investigational compound. Adherence to these guidelines is

essential to ensure personnel safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE) for Handling
BMS-986120
A risk-based approach is paramount when selecting Personal Protective Equipment for

handling BMS-986120. The level of protection should correspond to the specific procedures

being undertaken and the potential for exposure. The following table summarizes the

recommended PPE for various laboratory activities involving this compound.
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Task/Procedure Minimum PPE Requirements
Enhanced PPE for High-Risk

Operations

General Laboratory Access

(No direct handling)

• Standard laboratory coat•

Safety glasses with side

shields• Disposable nitrile

gloves• Closed-toe shoes

Not Applicable

Handling of Solubilized BMS-

986120

• Standard laboratory coat•

Safety glasses with side

shields• Single pair of nitrile

gloves• Closed-toe shoes

• Chemical splash goggles•

Double-gloving (nitrile)

Weighing and Aliquoting of

Powdered BMS-986120

• Disposable low-permeability

laboratory coat or gown•

Chemical splash goggles or a

full-face shield• Double-gloving

(e.g., nitrile)• N95 or higher-

rated respirator• Closed-toe

shoes with shoe covers

• Disposable coveralls (e.g.,

Tyvek)• Powered Air-Purifying

Respirator (PAPR)• Chemical-

resistant boot covers

Compound Storage and

Retrieval

• Standard laboratory coat•

Safety glasses with side

shields• Single pair of nitrile

gloves• Closed-toe shoes

Not Applicable

Waste Disposal

• Disposable low-permeability

laboratory coat or gown•

Chemical splash goggles•

Double-gloving (nitrile)•

Closed-toe shoes with shoe

covers

• Face shield over goggles•

Chemical-resistant apron

Operational and Disposal Plans
Engineering Controls:

Ventilation: All manipulations of powdered BMS-986120 must be conducted in a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to minimize inhalation
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exposure.

Designated Area: Establish a designated area within the laboratory for the exclusive handling

of BMS-986120 to prevent cross-contamination.

Procedural Guidance:

Weighing: Use a dedicated weighing station within a ventilated enclosure. Employ anti-static

techniques to prevent powder dispersal.

Solubilization: Add solvent to the powdered compound slowly and carefully to avoid

splashing.

Cleaning: Decontaminate all surfaces and equipment after use with a suitable solvent (e.g.,

70% ethanol), followed by a laboratory-grade detergent.

Spill Management: In the event of a spill, immediately evacuate the area and restrict access.

Follow established laboratory procedures for hazardous material spills. Do not attempt to

clean a large spill without appropriate training and PPE.

Disposal Plan:

Solid Waste: All disposable materials contaminated with BMS-986120, including gloves,

wipes, and plasticware, must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Liquid waste containing BMS-986120 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not dispose of this waste down

the drain.

Container Disposal: Empty stock vials should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste. The rinsed vials can then be disposed of as

regular laboratory glass waste.

Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate level

of Personal Protective Equipment when working with BMS-986120.
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Start Procedure Type

PPE Level

Verification
Assess Task Handling Powder?

High-Risk PPE:
- Full Face Shield/PAPR
- Disposable Coveralls

- Double Gloves
- Boot Covers

Yes
(e.g., Weighing)

Medium-Risk PPE:
- Fume Hood/Ventilated Enclosure

- Goggles & Respirator
- Disposable Lab Coat

- Double Gloves

No
(e.g., Solution Prep) Verify Proper Fit

& Function of PPE

Low-Risk PPE:
- Lab Coat

- Safety Glasses
- Single Gloves

Handling Dilute Solution

Direct Handling

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
BMS-986120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606285#personal-protective-equipment-for-handling-
bms-986120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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